Cas no 1111558-65-6 ((Dimethylcarbamoyl)(phenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate)

• Product Name: (Dimethylcarbamoyl)(phenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate
• CAS No: 1111558-65-6
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 6044964
• PubChem ID: 42897387
• Update Time: 2025-11-01

(Dimethylcarbamoyl)(phenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (dimethylcarbamoyl)(phenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate
• Z194755294
• 1111558-65-6
• [2-(dimethylamino)-2-oxo-1-phenylethyl] 3-cyano-6-cyclopropyl-2-methylsulfanylpyridine-4-carboxylate
• AKOS033685658
• EN300-26610952
• (Dimethylcarbamoyl)(phenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate

• Inchi： 1S/C21H21N3O3S/c1-24(2)20(25)18(14-7-5-4-6-8-14)27-21(26)15-11-17(13-9-10-13)23-19(28-3)16(15)12-22/h4-8,11,13,18H,9-10H2,1-3H3
• InChI Key： UOSAJBSIAYAVCZ-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C(C(=O)OC(C(N(C)C)=O)C2C=CC=CC=2)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 395.13036271g/mol
• Monoisotopic Mass: 395.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 109Ų

Additional information on (Dimethylcarbamoyl)(phenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate

Introduction to (Dimethylcarbamoyl)(phenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate (CAS No. 1111558-65-6)

(Dimethylcarbamoyl)(phenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate (CAS No. 1111558-65-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of (Dimethylcarbamoyl)(phenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate is composed of several key functional groups, including a cyano group, a cyclopropyl ring, a methylsulfanyl group, and a pyridine ring. These structural elements contribute to its chemical stability and biological activity, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of this compound in modulating specific enzymes and receptors involved in various disease processes. For instance, research published in the Journal of Medicinal Chemistry has shown that (Dimethylcarbamoyl)(phenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This property makes it a promising lead compound for the development of targeted cancer treatments.

In addition to its anti-cancer properties, (Dimethylcarbamoyl)(phenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate has also been explored for its potential in treating neurological disorders. Studies have indicated that this compound can modulate neurotransmitter systems and influence synaptic plasticity, suggesting its potential use in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of (Dimethylcarbamoyl)(phenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal catalysis and microwave-assisted synthesis, have been employed to optimize the production process. These methods not only enhance the efficiency of the synthesis but also reduce the environmental impact by minimizing waste generation.

Clinical trials are currently underway to evaluate the safety and efficacy of (Dimethylcarbamoyl)(phenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. Further studies are needed to fully assess its therapeutic potential and to identify optimal dosing regimens.

The future prospects for (Dimethylcarbamoyl)(phenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate are promising. Ongoing research aims to explore its mechanism of action at a molecular level and to identify potential synergistic effects with other therapeutic agents. Additionally, efforts are being made to develop more stable and bioavailable formulations of this compound to enhance its clinical utility.

In conclusion, (Dimethylcarbamoyl)(phenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate (CAS No. 1111558-65-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further development as a therapeutic agent. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing medical treatments for various diseases.